Cas no 2806728-66-3 (4-bromo-1-(methyl-d3)pyridin-2(1H)-one-3,5,6-d3)

• Product Name: 4-bromo-1-(methyl-d3)pyridin-2(1H)-one-3,5,6-d3
• CAS No: 2806728-66-3
• MF: C₆H₆BrNO
• MW: 194.05891084671
• CID: 6827032
• PubChem ID: 172402919
• Update Time: 2025-02-19

4-bromo-1-(methyl-d3)pyridin-2(1H)-one-3,5,6-d3 Chemical and Physical Properties

Names and Identifiers

• CS-25290
• 2806728-66-3
• 4-bromo-1-(methyl-d3)pyridin-2(1H)-one-3,5,6-d3

• Inchi： 1S/C6H6BrNO/c1-8-3-2-5(7)4-6(8)9/h2-4H,1H3/i1D3,2D,3D,4D
• InChI Key： YFOQSLIPUHGGQE-RLTMCGQMSA-N
• SMILES： BrC1C([2H])=C([2H])N(C([2H])([2H])[2H])C(C=1[2H])=O

Computed Properties

• Exact Mass: 193.00094Da
• Monoisotopic Mass: 193.00094Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3Ų